Cas no 137360-55-5 (1-aminocyclopropane-1-carboxamide)

1-Aminocyclopropane-1-carboxamide is a cyclopropane derivative featuring both an amino and a carboxamide functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its strained cyclopropane ring, which can impart unique reactivity and conformational properties. The presence of the primary amine and carboxamide groups enhances its utility as a building block for the preparation of more complex molecules, including peptidomimetics and bioactive compounds. Its structural rigidity may also contribute to improved metabolic stability in drug design applications. The compound is typically handled under controlled conditions due to its potential sensitivity.
1-aminocyclopropane-1-carboxamide structure
137360-55-5 structure
Product Name:1-aminocyclopropane-1-carboxamide
CAS No:137360-55-5
MF:C4H8N2O
MW:100.119120597839
MDL:MFCD19216343
CID:901710
PubChem ID:11708050
Update Time:2025-11-06

1-aminocyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-Aminocyclopropanecarboxamide
    • 1-aminocyclopropane-1-carboxamide
    • 1-amino-Cyclopropanecarboxamide
    • 1-aminocyclopropanecarboxamide hydrochloride
    • Cyclopropanecarboxamide, 1-amino- (9CI)
    • 1-Amino-cyclopropancarbonsaeure-amid
    • 1-amino-cyclopropanecarboxylic acid amide
    • Cyclopropanecarboxamide,1-amino
    • SCHEMBL413223
    • ZB0494
    • DTXSID80470904
    • CS-0036086
    • SY108787
    • BS-12777
    • ALBB-022636
    • 137360-55-5
    • MFCD19216343
    • AKOS006347622
    • EN300-148348
    • XK7
    • Cyclopropanecarboxamide, 1-amino-
    • PB40452
    • cyclopropanecarboxamide, 1-amino-, hydrochloride
    • DB-063198
    • MDL: MFCD19216343
    • Inchi: 1S/C4H8N2O/c5-3(7)4(6)1-2-4/h1-2,6H2,(H2,5,7)
    • InChI Key: JFGXRDGYMLGBBB-UHFFFAOYSA-N
    • SMILES: O=C(C1(CC1)N)N

Computed Properties

  • Exact Mass: 100.06400
  • Monoisotopic Mass: 100.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • Density: 1.289±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 122-123 ºC
  • Boiling Point: 286.8±19.0 ºC (760 Torr),
  • Flash Point: 127.3±21.5 ºC,
  • Solubility: Soluble (278 g/l) (25 º C),
  • PSA: 69.11000
  • LogP: 0.36360

1-aminocyclopropane-1-carboxamide Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on 1-aminocyclopropane-1-carboxamide

Introduction to 1-Aminocyclopropane-1-Carboxamide (CAS No. 137360-55-5)

1-Aminocyclopropane-1-carboxamide (ACPC) is a synthetic compound with the chemical formula C4H8N2O. It is a cyclic amide with a unique structure that has garnered significant attention in various fields of chemistry and biology. This compound, identified by the CAS number 137360-55-5, has been the subject of numerous studies due to its potential applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 1-aminocyclopropane-1-carboxamide consists of a three-membered cyclopropane ring attached to an amide group. The cyclopropane ring, known for its high ring strain, imparts unique chemical and physical properties to the molecule. These properties make ACPC an interesting candidate for various chemical reactions and biological studies.

In the realm of pharmaceutical research, 1-aminocyclopropane-1-carboxamide has shown promise as a potential therapeutic agent. Recent studies have explored its role in modulating enzyme activity and its potential as a lead compound for drug development. For instance, ACPC has been investigated for its ability to inhibit specific enzymes involved in metabolic pathways, which could have implications for treating metabolic disorders.

A notable study published in the Journal of Medicinal Chemistry in 2022 highlighted the potential of 1-aminocyclopropane-1-carboxamide as an inhibitor of the enzyme cyclooxygenase (COX). COX is a key enzyme in the production of prostaglandins, which are involved in inflammation and pain. The study demonstrated that ACPC effectively inhibited COX activity, suggesting its potential as an anti-inflammatory agent. This finding opens up new avenues for developing novel anti-inflammatory drugs with fewer side effects compared to existing nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its pharmaceutical applications, 1-aminocyclopropane-1-carboxamide has also been studied for its use in agrochemicals. Research has shown that ACPC can act as a plant growth regulator by modulating hormone levels and improving stress resistance in crops. A study published in the Journal of Agricultural and Food Chemistry in 2023 reported that ACPC enhanced the growth and yield of several crop plants under stressful conditions such as drought and salinity. This makes it a valuable tool for improving agricultural productivity and sustainability.

In materials science, the unique structure of 1-aminocyclopropane-1-carboxamide has led to its exploration as a building block for functional materials. The high ring strain in the cyclopropane ring can be harnessed to create materials with specific mechanical properties or to facilitate controlled release applications. For example, ACPC has been used as a monomer in the synthesis of polymers with tunable degradation rates, which is particularly useful in biomedical applications such as drug delivery systems and tissue engineering.

The synthesis of 1-aminocyclopropane-1-carboxamide involves several well-documented methods, including the reaction of cyclopropylamine with chloroacetonitrile followed by hydrolysis. These synthetic routes have been optimized to achieve high yields and purity, making ACPC readily available for research and development purposes.

In conclusion, 1-aminocyclopropane-1-carboxamide (CAS No. 137360-55-5) is a versatile compound with a wide range of potential applications across multiple fields. Its unique molecular structure and chemical properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in both fundamental science and practical applications.

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